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Cat. No.: B15624180

Get Quote

CAS Number: 1046116-41-9

Abstract
This technical guide provides a comprehensive overview of 7(R)-Hydroxyhexadecanoic acid, a

chiral hydroxy fatty acid. The document details its chemical and physical properties, provides

established experimental protocols for its synthesis, purification, and analysis, and explores its

known biological roles and associated signaling pathways. This guide is intended for

researchers, scientists, and professionals in the fields of drug development, lipidomics, and

biochemistry who are interested in the specific applications and characteristics of this molecule.

Introduction
7(R)-Hydroxyhexadecanoic acid is a saturated fatty acid with a 16-carbon chain, distinguished

by a hydroxyl group at the 7th carbon position with R-stereochemistry. Its synonyms include

(7R)-7-Hydroxyhexadecanoic acid and (R)-7-Hydroxyhexadecanoic acid[1]. As a member of

the hydroxy fatty acid family, it is of increasing interest due to the diverse biological activities

exhibited by related molecules. Understanding the specific properties and functions of the 7(R)-

enantiomer is crucial for elucidating its potential therapeutic and industrial applications.
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Chemical and Physical Properties
A summary of the key chemical and physical properties of 7(R)-Hydroxyhexadecanoic acid is

presented in Table 1. While specific experimental data for some properties of the 7(R)-isomer

are not widely published, data for closely related hydroxyhexadecanoic acid isomers are

included for comparative purposes.

Table 1: Chemical and Physical Properties of Hydroxyhexadecanoic Acids

Property
7(R)-
Hydroxyhexadecan
oic Acid

16-
Hydroxyhexadecan
oic Acid (for
comparison)

Reference

CAS Number 1046116-41-9 506-13-8 [1]

Molecular Formula C₁₆H₃₂O₃ C₁₆H₃₂O₃ [1]

Molecular Weight 272.42 g/mol 272.42 g/mol [1]

Physical State Solid
White crystalline

powder
[1]

Melting Point Not Reported 94-98 °C [2][3]

Boiling Point Not Reported
414.00 to 415.00 °C

(estimated)
[3]

Solubility

In solution (as

supplied by some

vendors)

Soluble in ethanol

(~2.5 mg/mL), DMSO

(~20 mg/mL), and

DMF (~20 mg/mL).

Sparingly soluble in

aqueous buffers.

[1][4]

Purity
>98% (commercially

available)

>98% (commercially

available)
[1]
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Detailed experimental protocols are essential for the accurate synthesis, purification, and

analysis of 7(R)-Hydroxyhexadecanoic acid. The following sections outline established

methodologies, drawing from general practices for chiral hydroxy fatty acids.

Synthesis
The asymmetric synthesis of chiral hydroxy fatty acids is a critical process for obtaining

enantiomerically pure compounds for research. A common strategy involves the use of chiral

precursors and stereoselective reactions.

Protocol 1: Asymmetric Synthesis of (R)-Hydroxy Fatty Acids

This protocol is a generalized approach based on the synthesis of similar chiral hydroxy fatty

acids and would require optimization for 7(R)-Hydroxyhexadecanoic acid.

Materials:

Appropriate starting materials (e.g., a protected 6-oxohexadecanoic acid derivative)

Chiral reducing agent (e.g., (R)-2-Methyl-CBS-oxazaborolidine)

Borane-dimethyl sulfide complex (BMS)

Anhydrous tetrahydrofuran (THF)

Methanol

Diethyl ether

Saturated aqueous ammonium chloride (NH₄Cl)

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:
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Preparation: Under an inert atmosphere (argon or nitrogen), dissolve the keto-acid precursor

in anhydrous THF in a flame-dried flask. Cool the solution to -20 °C.

Asymmetric Reduction: Slowly add a solution of (R)-2-Methyl-CBS-oxazaborolidine in THF to

the reaction mixture. After stirring for 15 minutes, add the borane-dimethyl sulfide complex

dropwise.

Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography

(TLC).

Quenching: Once the reaction is complete, quench it by the slow addition of methanol,

followed by saturated aqueous NH₄Cl.

Extraction: Extract the product with diethyl ether. Wash the combined organic layers with

brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

Purification: Purify the crude product by silica gel column chromatography using a

hexane/ethyl acetate gradient to yield the enantiomerically enriched 7(R)-

Hydroxyhexadecanoic acid.

Purification
High-performance liquid chromatography (HPLC) is a powerful technique for the purification

and chiral separation of hydroxy fatty acids.

Protocol 2: HPLC Purification

Instrumentation:

Preparative HPLC system with a UV detector

Chiral stationary phase (CSP) column (e.g., polysaccharide-based column)

Mobile Phase:

A mixture of hexane and isopropanol with a small percentage of a modifier like trifluoroacetic

acid (TFA) is commonly used for normal-phase chromatography. The exact ratio should be

optimized for baseline separation.
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Procedure:

Sample Preparation: Dissolve the synthesized or crude 7(R)-Hydroxyhexadecanoic acid in

the mobile phase.

Chromatography: Inject the sample onto the chiral HPLC column. Elute with the optimized

mobile phase at a constant flow rate.

Fraction Collection: Monitor the eluent at a suitable wavelength (e.g., 210 nm) and collect the

fractions corresponding to the 7(R)-enantiomer.

Solvent Removal: Evaporate the solvent from the collected fractions under reduced pressure

to obtain the purified product.

Analysis
A combination of spectroscopic and chromatographic techniques is used to confirm the

structure and purity of 7(R)-Hydroxyhexadecanoic acid.

Protocol 3: Analytical Techniques

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Provides information on the proton environment. Expected signals include a

multiplet for the proton on the carbon bearing the hydroxyl group (C7-H), triplets for the

methylene protons adjacent to the carbonyl group and the terminal methyl group, and a

broad singlet for the carboxylic acid proton.

¹³C NMR: Shows distinct signals for the carbonyl carbon, the carbon attached to the

hydroxyl group, and the other carbons in the aliphatic chain.

Mass Spectrometry (MS):

Gas Chromatography-Mass Spectrometry (GC-MS): The sample is typically derivatized

(e.g., silylation) to increase volatility. The mass spectrum will show a molecular ion peak

and characteristic fragmentation patterns, including loss of the derivatizing group and

cleavage adjacent to the hydroxyl and carbonyl groups.
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Liquid Chromatography-Mass Spectrometry (LC-MS): Allows for analysis without

derivatization. Electrospray ionization (ESI) in negative mode is often used, showing the

deprotonated molecule [M-H]⁻.

Fourier-Transform Infrared (FTIR) Spectroscopy:

Characteristic absorption bands include a broad O-H stretch from the carboxylic acid and

alcohol, a C=O stretch from the carboxylic acid, and C-H stretching from the aliphatic

chain.

Biological Activity and Signaling Pathways
While specific signaling pathways for 7(R)-Hydroxyhexadecanoic acid are not yet fully

elucidated, research on related hydroxy fatty acids provides insights into its potential biological

roles.

Hydroxy fatty acids are known to act as signaling molecules, often interacting with G-protein

coupled receptors (GPCRs). Several free fatty acid receptors (FFARs) have been identified that

are activated by fatty acids of varying chain lengths. It is plausible that 7(R)-

Hydroxyhexadecanoic acid may interact with one or more of these receptors, thereby

influencing intracellular signaling cascades.

Logical Workflow for Investigating Biological Activity:

In Vitro Studies Mechanism of Action In Vivo Studies

Cell Culture
(e.g., immune cells, cancer cell lines)

Treatment with
7(R)-Hydroxyhexadecanoic Acid

Expose Functional Assays
(e.g., proliferation, apoptosis, cytokine release)

Measure Effects Receptor Binding Assays
(e.g., GPCR screening)

Investigate Target Signaling Pathway Analysis
(e.g., Western blot for p-ERK, p-Akt)

Characterize Downstream Events Gene Expression Analysis
(e.g., qPCR, RNA-seq)

Identify Transcriptional Changes Animal Model of Disease
(e.g., inflammation, metabolic disease)

Validate in a Biological System Administration of
7(R)-Hydroxyhexadecanoic Acid

Treat
Analysis of Physiological Outcomes

Evaluate Efficacy

Click to download full resolution via product page

Caption: A logical workflow for the investigation of the biological activity of 7(R)-

Hydroxyhexadecanoic acid.
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Applications in Drug Development
The unique structural features of 7(R)-Hydroxyhexadecanoic acid make it a molecule of interest

for drug development. Chiral hydroxy fatty acids have been shown to possess anti-

inflammatory and anti-proliferative properties. The specific stereochemistry of the hydroxyl

group can significantly impact biological activity, making enantiomerically pure compounds like

7(R)-Hydroxyhexadecanoic acid valuable for developing targeted therapeutics with improved

efficacy and reduced off-target effects. Further research into its specific receptor interactions

and downstream signaling effects is warranted to fully explore its therapeutic potential.

Conclusion
7(R)-Hydroxyhexadecanoic acid is a chiral fatty acid with potential for significant biological

activity. This guide has provided a summary of its known properties and outlined key

experimental protocols for its study. While further research is needed to fully characterize its

physical properties and elucidate its specific roles in cellular signaling, the information

presented here serves as a valuable resource for scientists and researchers working with this

and related molecules. The development of robust synthetic and analytical methods will be

crucial for advancing our understanding of 7(R)-Hydroxyhexadecanoic acid and harnessing its

potential in various scientific and therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15624180/docs#in-depth-technical-guide-7-r-
hydroxyhexadecanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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